![molecular formula C11H21NO6 B1414233 Pentanoic acid, 5-[[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]amino]-5-oxo- CAS No. 1685279-96-2](/img/structure/B1414233.png)
Pentanoic acid, 5-[[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]amino]-5-oxo-
Overview
Description
Pentanoic acid, 5-[[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]amino]-5-oxo-, also known as 5-[2-[2-(2-hydroxyethoxy)ethoxy]ethylamino]-5-oxopentanoic acid, is a chemical compound with the molecular formula C20H42O11 . It has a molecular weight of 458.5409 .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a long chain of ether groups attached to a pentanoic acid molecule . The IUPAC Standard InChI is InChI=1S/C20H42O11/c21-1-3-23-5-7-25-9-11-27-13-15-29-17-19-31-20-18-30-16-14-28-12-10-26-8-6-24-4-2-22/h21-22H,1-20H2 .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Amino Acids : Pentanoic acid derivatives have been used in the synthesis of specific amino acids like L-2-Amino-5-arylpentanoic acids, which are constituents in AM-toxins. The synthesis process involves heating with hydrochloric acid and uses methods like acylase resolution (Shimohigashi, Lee, & Izumiya, 1976).
Development of Chromogenic Protease Substrates : This compound has been used in the preparation of specific amino acids for the development of chromogenic protease substrates, useful in detecting HIV-protease activity (Badalassi, Nguyen, Crotti, & Reymond, 2002).
Synthesis of Hydroxyproline : Research on synthesizing hydroxyproline from derivatives of 2-amino-4-pentenoic acid indicates the potential of pentanoic acid derivatives in synthesizing important biological molecules (Gaudry, Berlinguet, Langis, & Paris, 1956).
Biomedical and Pharmacological Applications
Study on Enzyme Inhibitors : Certain pentanoic acid derivatives have been studied for their potential as enzyme inhibitors, emphasizing their role in pharmacological research (Líns, Araujo, Magalhães, Sousa, Oliveira, & Oliveira, 2015).
Applications in Neuroscience : Research includes the synthesis of compounds like 5-Methoxy-1-[4-(trifluoromethyl)-phenyl]-1-pentanone-O-(2-aminoethyl)oxime, related to antidepressant fluvoxamine, indicating applications in neuroscience and mental health (Matarrese, Soloviev, Todde, Magni, Colombo, Galli Kienle, & Fazio, 1997).
Chemical and Biochemical Research
Hydroformylation and Biocatalysis : The compound has been used as a key intermediate in hydroformylation and biocatalysis processes for manufacturing inhibitors, showcasing its utility in chemical synthesis (Cobley, Hanson, Lloyd, Simmonds, & Peng, 2011).
Application in Bioconjugation and Spectroelectrochemistry : Pentanoic acid derivatives have been applied in the synthesis of W(CO)5 complexes, demonstrating their use in bioconjugation and spectroelectrochemistry (Kowalski, Winter, Makal, Pazio, & Woźniak, 2009).
Safety and Hazards
properties
IUPAC Name |
5-[2-[2-(2-hydroxyethoxy)ethoxy]ethylamino]-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO6/c13-5-7-18-9-8-17-6-4-12-10(14)2-1-3-11(15)16/h13H,1-9H2,(H,12,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSZXOQQGAGOGIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)NCCOCCOCCO)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentanoic acid, 5-[[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]amino]-5-oxo- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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